Ethyl 4-cyano-2-methylbenzoate
Overview
Description
Ethyl 4-cyano-2-methylbenzoate, also known as ethyl 2-methyl-4-oxo-3-cyano-3-phenylbutanoate, is a chemical compound that belongs to the class of cyano-substituted benzoates. It is commonly used as a synthetic intermediate in the production of various pharmaceuticals, agrochemicals, and other organic compounds. In
Mechanism of Action
The mechanism of action of Ethyl 4-cyano-2-mEthyl 4-cyano-2-methylbenzoatebenzoate is not well understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body. This inhibition can lead to a decrease in the production of certain compounds that are involved in inflammation, bacterial growth, and fungal growth.
Biochemical and Physiological Effects:
Ethyl 4-cyano-2-mEthyl 4-cyano-2-methylbenzoatebenzoate has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory properties, which makes it a potential candidate for the treatment of inflammatory diseases such as arthritis. It has also been shown to have antibacterial and antifungal properties, which makes it a potential candidate for the development of new antibiotics and antifungal agents.
Advantages and Limitations for Lab Experiments
One of the advantages of using Ethyl 4-cyano-2-mEthyl 4-cyano-2-methylbenzoatebenzoate in lab experiments is its relatively simple synthesis method. It can be easily synthesized on a large scale, which makes it a cost-effective option for researchers. However, one of the limitations of using Ethyl 4-cyano-2-mEthyl 4-cyano-2-methylbenzoatebenzoate is its potential toxicity. It is important for researchers to take appropriate safety measures when handling this compound.
Future Directions
There are several future directions for the research on Ethyl 4-cyano-2-mEthyl 4-cyano-2-methylbenzoatebenzoate. One potential area of research is the development of new pharmaceuticals and agrochemicals using this compound as a building block. Another potential area of research is the investigation of its mechanism of action and its potential use in the treatment of various diseases. Additionally, researchers could explore the potential use of Ethyl 4-cyano-2-mEthyl 4-cyano-2-methylbenzoatebenzoate in other fields such as materials science and nanotechnology.
Conclusion:
Ethyl 4-cyano-2-mEthyl 4-cyano-2-methylbenzoatebenzoate is a versatile chemical compound that has been used extensively in scientific research. Its simple synthesis method and potential applications in the production of pharmaceuticals and agrochemicals make it an important compound for researchers. Further research is needed to fully understand its mechanism of action and its potential use in the treatment of various diseases.
Scientific Research Applications
Ethyl 4-cyano-2-mEthyl 4-cyano-2-methylbenzoatebenzoate has been used extensively in scientific research as a building block for the synthesis of various organic compounds. It is commonly used in the production of pharmaceuticals such as anti-inflammatory agents, antibacterial agents, and antifungal agents. It has also been used in the synthesis of agrochemicals such as herbicides and insecticides.
properties
IUPAC Name |
ethyl 4-cyano-2-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-3-14-11(13)10-5-4-9(7-12)6-8(10)2/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPCFCNSKNBMRGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1)C#N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90617282 |
Source
|
| Record name | Ethyl 4-cyano-2-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90617282 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
220389-17-3 |
Source
|
| Record name | Ethyl 4-cyano-2-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90617282 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-bromo-4-nitro-1H-pyrrolo[2,3-b]pyridine](/img/structure/B1629419.png)
